Cas no 1219803-60-7 (4-Aminopiperidine-3,3,4,5,5-d5)

• Product Name: 4-Aminopiperidine-3,3,4,5,5-d5
• CAS No: 1219803-60-7
• MF: C₅H₁₂N₂
• MW: 105.192989349365
• CID: 1066380
• Update Time: 2025-05-25

4-Aminopiperidine-3,3,4,5,5-d5 Chemical and Physical Properties

Names and Identifiers

• 4-Aminopiperidine-3,3,4,5,5-d5
• 4-AMinopiperidine--d5

• Inchi： 1S/C5H12N2/c6-5-1-3-7-4-2-5/h5,7H,1-4,6H2/i1D2,3D2/hD
• InChI Key： BCIIMDOZSUCSEN-JKCHHHCFSA-N
• SMILES： N1([2H])CCC(N)C([2H])([2H])C1([2H])[2H]

Additional information on 4-Aminopiperidine-3,3,4,5,5-d5

4-Aminopiperidine-3,3,4,5,5-d5: A Comprehensive Overview

The compound with CAS No. 1219803-60-7, known as 4-Aminopiperidine-3,3,4,5,5-d5, is a highly specialized chemical entity that has garnered significant attention in the scientific community. This compound is a deuterated derivative of 4-aminopiperidine, where five hydrogen atoms have been replaced with deuterium atoms at specific positions (positions 3, 3, 4, 5, and 5). The introduction of deuterium into the molecular structure introduces unique properties that make this compound valuable in various research and industrial applications.

4-Aminopiperidine itself is a six-membered ring structure containing one nitrogen atom and an amino group (-NH2) at the fourth position. The deuterated version of this compound (4-Aminopiperidine-3,3,4,5,5-d5) exhibits altered physical and chemical properties due to the presence of deuterium. Deuterium substitution can influence the compound's stability, reactivity, and spectroscopic behavior. These properties make it particularly useful in fields such as drug discovery, neutron scattering studies, and as a stable isotope tracer in metabolic research.

Recent advancements in isotopic labeling techniques have highlighted the importance of deuterated compounds like 4-Aminopiperidine-3,3,4,5,5-d5 in understanding complex biological systems. For instance, researchers have employed this compound as a stable isotope tracer to study enzyme kinetics and metabolic pathways. The use of deuterium allows for precise tracking of molecular transformations without interfering with the biological processes under investigation.

In the context of drug development, 4-Aminopiperidine derivatives have shown potential as scaffolds for bioactive molecules. The deuterated version (CAS No. 1219803-60-7) has been utilized to investigate the impact of hydrogen/deuterium exchange on pharmacokinetics and pharmacodynamics. Studies have demonstrated that deuterium substitution can enhance the stability and bioavailability of certain drugs while reducing their metabolic liabilities.

The synthesis of 4-Aminopiperidine-3,3,4,5,5-d5 involves advanced chemical methodologies to ensure high isotopic purity. Techniques such as catalytic hydrogenation with deuterated hydrogen (D2) or selective deuteration via nucleophilic substitution are commonly employed. These methods require precise control over reaction conditions to achieve the desired substitution pattern and yield.

From a spectroscopic standpoint, deuteration significantly alters the nuclear magnetic resonance (NMR) spectra of compounds like CAS No. 1219803-60-7. Deuterium's different magnetic properties compared to hydrogen result in distinct shifts in NMR signals. This makes deuterated compounds invaluable tools for structural elucidation and conformational studies in organic chemistry.

In conclusion,4-Aminopiperidine-3,3,4